Cas no 1001207-02-8 (5-Methyl-2-pentyl-3-phenylfuran)

• Product Name: 5-Methyl-2-pentyl-3-phenylfuran
• CAS No: 1001207-02-8
• MF: C₁₆H₂₀O
• MW: 228.329404830933
• CID: 2625019
• PubChem ID: 53487319
• Update Time: 2025-06-07

5-Methyl-2-pentyl-3-phenylfuran Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-pentyl-3-phenylfuran
• DTXSID80705309
• 1001207-02-8

• MDL： MFCD11707147
• Inchi： 1S/C16H20O/c1-3-4-6-11-16-15(12-13(2)17-16)14-9-7-5-8-10-14/h5,7-10,12H,3-4,6,11H2,1-2H3
• InChI Key： WBEJXBFZPUAQMH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2C=CC=CC=2)=C1CCCCC

Computed Properties

• Exact Mass: 228.151415257Da
• Monoisotopic Mass: 228.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-Methyl-2-pentyl-3-phenylfuran

Introduction to 5-Methyl-2-pentyl-3-phenylfuran (CAS No. 1001207-02-8)

5-Methyl-2-pentyl-3-phenylfuran, identified by its Chemical Abstracts Service (CAS) number 1001207-02-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and natural product synthesis. This compound belongs to the furan family, characterized by a five-membered ring containing two adjacent oxygen and carbon atoms. The presence of both alkyl and aryl substituents in its structure imparts unique chemical properties, making it a versatile intermediate in organic synthesis and a potential candidate for various biological applications.

The molecular structure of 5-Methyl-2-pentyl-3-phenylfuran consists of a furan core substituted with a methyl group at the 5-position, a pentyl group at the 2-position, and a phenyl group at the 3-position. This specific arrangement of functional groups contributes to its reactivity and makes it an interesting subject for further study. The compound’s solubility profile, melting point, and spectroscopic properties have been thoroughly characterized, providing valuable insights into its behavior in different chemical environments.

In recent years, there has been growing interest in exploring the pharmacological potential of furan derivatives due to their structural similarity to natural products known for their biological activities. 5-Methyl-2-pentyl-3-phenylfuran has been investigated as a possible scaffold for developing novel therapeutic agents. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable building block for synthesizing more complex molecules.

One of the most compelling aspects of 5-Methyl-2-pentyl-3-phenylfuran is its potential role in drug discovery. Researchers have leveraged its structural features to design molecules with targeted biological activities. For instance, modifications at the phenyl ring have been shown to influence receptor binding affinity, while alterations at the alkyl substituents can affect metabolic stability. These findings highlight the importance of fine-tuning the structure of 5-Methyl-2-pentyl-3-phenylfuran to optimize its pharmacological properties.

The synthesis of 5-Methyl-2-pentyl-3-phenylfuran typically involves multi-step organic reactions, including Friedel-Crafts alkylation and cyclization processes. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making it feasible to explore its applications on a larger scale. Additionally, computational chemistry techniques have been employed to predict the reactivity and stability of this compound, aiding in the design of optimized synthetic routes.

Recent studies have also focused on the biological activity of 5-Methyl-2-pentyl-3-phenylfuran derivatives. For example, some researchers have reported that certain analogs exhibit anti-inflammatory or antimicrobial properties in vitro. These preliminary findings suggest that further investigation is warranted to uncover new therapeutic applications. The compound’s ability to interact with biological targets may open doors for innovative drug development strategies.

The role of 5-Methyl-2-pentyl-3-phenylfuran in natural product synthesis cannot be overstated. It serves as a key intermediate in the preparation of more complex furan-based molecules found in plants and microorganisms. By studying this compound, scientists can gain insights into biosynthetic pathways and develop synthetic equivalents that mimic natural products. This approach not only advances our understanding of chemical ecology but also provides new tools for drug discovery.

From an industrial perspective, 5-Methyl-2-pentyl-3-phenylfuran holds promise as a versatile building block for fine chemicals and specialty materials. Its unique structural features make it suitable for applications beyond pharmaceuticals, such as in agrochemicals or material science. The growing demand for high-value organic compounds underscores the importance of developing efficient synthetic routes for producing 5-Methyl-2-pentyl-3-phenylfuran and its derivatives.

In conclusion, 5-Methyl-2-pentyl-3-phenylfuran (CAS No. 1001207-02-8) is a fascinating compound with significant potential in pharmaceutical chemistry and natural product synthesis. Its structural complexity and reactivity make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.